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Technical Support Center: Lymphoprep®
Separation Efficiency
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

issues with Lymphoprep® separation, particularly when working with older blood samples.

Frequently Asked Questions (FAQs)
Q1: What is the maximum recommended age of a blood sample for optimal PBMC separation

with Lymphoprep®?

For the best results, it is recommended to process blood samples as fresh as possible, ideally

within 2-6 hours of collection.[1] While processing within 24 hours is often acceptable, delays

beyond this can significantly impact the quality of the separation, leading to lower recovery and

viability of peripheral blood mononuclear cells (PBMCs).[2][3] If blood has been stored for more

than 2 hours, it is advisable to increase the centrifugation time to 30 minutes.[4][5][6]

Q2: How does the age of a blood sample affect Lymphoprep® separation efficiency?
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As blood samples age, several changes occur that can negatively impact the efficiency of

Lymphoprep® separation:

Changes in Granulocyte Density: With time, granulocytes can undergo changes in density,

causing them to co-migrate with the mononuclear cell layer during centrifugation, resulting in

contamination of the final PBMC fraction.[2][7]

Decreased Cell Viability: The viability of lymphocytes and other mononuclear cells decreases

with prolonged storage, which can affect their buoyant density and lead to lower recovery.[1]

[3][8]

Increased Cell Death and Aggregation: Cell death can lead to the formation of aggregates,

which can trap mononuclear cells and prevent their proper separation.

Q3: What are the ideal storage and transport temperatures for blood samples prior to PBMC

isolation?

It is recommended to transport and store whole blood at room temperature (18-25°C) if

processing is to occur within 24 hours.[3] Refrigeration (4°C) can have a marked negative

effect on PBMC yield and may lead to an increase in the proportion of B cells and a decrease

in CD4+ T cells in the isolated fraction.[9][10]

Q4: Can I use blood samples older than 24 hours with Lymphoprep®?

While it is not ideal, it is possible to process blood samples older than 24 hours. However, be

aware of the potential for reduced cell viability and purity. For older samples, consider the

following:

Increased Centrifugation Time: Extend the centrifugation time to 30 minutes to improve the

separation of mononuclear cells.[4][5]

Granulocyte Depletion: For effective removal of contaminating granulocytes in older

samples, consider using immunodensity cell separation techniques, such as RosetteSep™

Human Granulocyte Depletion Cocktail, prior to Lymphoprep® separation.[2]
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This guide addresses common issues encountered during Lymphoprep® separation, with a

focus on problems arising from the use of older blood samples.
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Issue Potential Cause Recommended Solution

Low PBMC Yield

Old Blood Sample: Reduced

cell viability and changes in

cell density in samples older

than 24 hours.[1][8]

Process samples as fresh as

possible. If using older blood,

be aware that lower yields are

expected.

Incorrect Centrifugation

Speed/Time: Suboptimal g-

force or duration of spin.[11]

Ensure the centrifuge is

correctly calibrated and set to

the recommended speed

(typically 800 x g) and time (20

minutes for fresh samples, 30

minutes for samples older than

2 hours).[4][5]

Incorrect Temperature: Blood,

Lymphoprep®, and centrifuge

are not at room temperature

(15-25°C).[2]

Allow all reagents and the

centrifuge to equilibrate to

room temperature before

starting the procedure.

Improper Layering: Mixing of

the blood and Lymphoprep®

layers.[4]

Carefully layer the diluted

blood on top of the

Lymphoprep® to create a

distinct interface.

Granulocyte Contamination in

PBMC Layer

Aged Blood Sample:

Granulocytes in older blood

(>24 hours) change density

and co-migrate with PBMCs.[2]

[7]

For older samples, use a

granulocyte depletion cocktail

(e.g., RosetteSep™) before

Lymphoprep® separation.[2]

Incorrect Centrifugation

Temperature: Centrifugation at

temperatures below room

temperature can alter cell

densities.

Ensure centrifugation is

performed at room

temperature (18-25°C).
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Red Blood Cell (RBC)

Contamination

Improper Collection of PBMC

Layer: Aspiration of the RBC

pellet along with the

mononuclear cell layer.

Carefully aspirate the PBMC

layer from the plasma-

Lymphoprep® interface without

disturbing the underlying

layers.

"Buffy Coat" not well-defined

This can occur with very fresh

or very old blood. Ensure

proper dilution of the blood

sample before layering.

Low Cell Viability

Delayed Processing: Cell

viability naturally decreases

over time.[8][12]

Process blood samples as

soon as possible after

collection.

Harsh Handling: Excessive

vortexing or forceful pipetting

can damage cells.

Handle the blood sample and

isolated cells gently throughout

the procedure.

Incorrect Reagent

Temperature: Using cold

reagents can shock the cells.

Ensure all solutions are at

room temperature.[2]

Quantitative Data Summary
The age of a blood sample has a quantifiable impact on the yield and viability of isolated

PBMCs. The following table summarizes data from a study comparing PBMC isolation from

blood processed within 6 hours versus after 20 hours.[8]

Parameter
Processing Time ≤
6 hours

Processing Time ≥
20 hours

p-value

PBMC Yield (x 10⁶

cells/mL of blood)
1.6 ± 1.8 3.1 ± 2.0 < 0.0001

Cell Viability (%) 95.8 ± 3.9 91.0 ± 6.5 < 0.0001

Data presented as mean ± standard deviation.[8]
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Experimental Protocols
Standard Protocol for PBMC Isolation using
Lymphoprep®
This protocol is suitable for fresh blood samples (processed within 2 hours of collection).

Ensure the blood sample, phosphate-buffered saline (PBS), and Lymphoprep® are at room

temperature (15-25°C).[2]

Dilute the whole blood with an equal volume of PBS.

Carefully layer the diluted blood on top of the Lymphoprep® in a centrifuge tube, minimizing

the mixing of the two layers.[4]

Centrifuge at 800 x g for 20 minutes at room temperature with the centrifuge brake off.[4][6]

After centrifugation, carefully aspirate the upper plasma layer without disturbing the

mononuclear cell layer at the interface.

Collect the mononuclear cell layer using a clean pipette.

Wash the collected cells by adding an excess of PBS and centrifuging at 250 x g for 10

minutes.[4]

Discard the supernatant and resuspend the cell pellet in the desired medium for downstream

applications.

Modified Protocol for Older Blood Samples (>24 hours)
with Granulocyte Depletion
This protocol incorporates a granulocyte depletion step to improve the purity of PBMCs from

aged blood.

Ensure the whole blood sample, PBS with 2% Fetal Bovine Serum (FBS), RosetteSep™

Human Granulocyte Depletion Cocktail, and Lymphoprep® are all at room temperature (15-

25°C).[2]
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Add the RosetteSep™ Human Granulocyte Depletion Cocktail to the whole blood at a

concentration of 50 µL/mL.[2]

Incubate at room temperature for 20 minutes.[2]

Dilute the antibody-treated blood with an equal volume of PBS with 2% FBS.[2]

Carefully layer the diluted blood sample on top of the Lymphoprep® in a centrifuge tube.

Centrifuge at 1200 x g for 20 minutes at room temperature with the brake off.[2]

Collect the enriched mononuclear cells from the Lymphoprep®:plasma interface.[2]

Proceed with washing steps as described in the standard protocol.
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Caption: Troubleshooting workflow for Lymphoprep® separation issues.
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Caption: Impact of blood sample age on Lymphoprep® separation outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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